![molecular formula C16H11ClO2 B5592216 2-(2-chlorophenyl)-6-methyl-4H-chromen-4-one CAS No. 89112-88-9](/img/structure/B5592216.png)
2-(2-chlorophenyl)-6-methyl-4H-chromen-4-one
Overview
Description
2-(2-chlorophenyl)-6-methyl-4H-chromen-4-one is a useful research compound. Its molecular formula is C16H11ClO2 and its molecular weight is 270.71 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 270.0447573 g/mol and the complexity rating of the compound is 390. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structural Analysis and Synthesis
- The study of crystal structures of chromen-4-one derivatives, similar to 2-(2-chlorophenyl)-6-methyl-4H-chromen-4-one, provides insights into their molecular arrangements and interactions. For example, the crystal structure of a related compound showed specific p-p stacking and linear chain formation in its crystallographic structure (Manolov, Morgenstern, & Hegetschweiler, 2012).
- Synthesis techniques for chromen-4-one derivatives have been explored, such as the efficient synthesis of polyhydroxylated 2,3-diaryl-9H-xanthen-9-ones starting from compounds like 3-bromo-2-methyl-4H-chromen-4-one (Santos, Silva, & Cavaleiro, 2009).
Medicinal Chemistry and Cytotoxicity
- Chromen-4-one derivatives have been studied for their potential medicinal properties. For instance, 4‐aryl‐4H‐chromenes with a 2‐arylthiazol‐4‐yl moiety demonstrated potent cytotoxic activity against various cancer cell lines (Mahmoodi et al., 2010).
- Another example is the study of 2-(4-Chlorophenyl)chromen-4-one, which has a synthetic flavonoid structure and forms dimers interconnected by weak Cl⋯Cl interactions, suggesting potential biological relevance (Singh, Singh, Agarwal, & Awasthi, 2011).
Photochemistry and Catalysis
- Photocyclisation studies of chromen-4-one derivatives reveal their potential in forming tetracyclic compounds through intramolecular processes, indicating their usefulness in synthetic photochemistry (Kamboj, Sharma, Kumar, & Arora, 2012).
- Choline hydroxide has been identified as an efficient catalyst for the synthesis of compounds like trans-2,3-dihydrofuro[3,2-c]Coumarins, starting from chromen-4-ones in aqueous mediums, showing the role of these compounds in sustainable chemistry applications (Salari, Mosslemin, & Hassanabadi, 2016).
Properties
IUPAC Name |
2-(2-chlorophenyl)-6-methylchromen-4-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11ClO2/c1-10-6-7-15-12(8-10)14(18)9-16(19-15)11-4-2-3-5-13(11)17/h2-9H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUZCZZYDKJMPPN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC(=CC2=O)C3=CC=CC=C3Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11ClO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00351004 | |
Record name | 4H-1-Benzopyran-4-one, 2-(2-chlorophenyl)-6-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00351004 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.71 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
89112-88-9 | |
Record name | 4H-1-Benzopyran-4-one, 2-(2-chlorophenyl)-6-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00351004 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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